3,5-dichloro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dichloro-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H14Cl2N4O2S2/c1-10-2-4-14(5-3-10)21-15(25)9-27-18-24-23-17(28-18)22-16(26)11-6-12(19)8-13(20)7-11/h2-8H,9H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key: HBDVQQBYOGYUPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O2S2
• Molecular Weight: 453.4 g/mol

Description

3,5-dichloro-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H14Cl2N4O2S2 and its molecular weight is 453.36. The purity is usually 95%.
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Scientific Research Applications

Antiallergy Agents
A series of compounds related to the chemical structure of interest were synthesized and tested for antiallergy activity. These derivatives demonstrated significant potency in inhibiting allergic reactions, with some analogues showing 50% inhibition at very low doses, indicating potential applications in antiallergy treatments (Hargrave, Hess, & Oliver, 1983).

Synthetic Methodologies
Research has developed methods for preparing 3,5-disubstituted 1,2,4-thiadiazoles, which are closely related to the chemical structure . These methods involve reactions with thioamides and have been shown to yield high results, highlighting the versatility of thiadiazoles in synthetic chemistry (Takikawa, Shimada, Sato, Sato, & Takizawa, 1985).

Protein-Tyrosine Phosphatase 1B Inhibitors
Ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetate derivatives, sharing a structural motif with the compound of interest, have been synthesized and shown to inhibit protein tyrosine phosphatase 1B (PTP-1B). This inhibition is crucial for the regulation of insulin signaling and could contribute to the development of treatments for conditions like diabetes (Navarrete-Vázquez, Ramírez-Martínez, Estrada-Soto, Nava-Zuazo, Paoli, Camici, Escalante-García, Medina-Franco, López-Vallejo, & Ortiz-Andrade, 2012).

Heterocyclisations
Another study based on derivatives of benzamide, similar to the compound of interest, explored new heterocyclisations, leading to the synthesis of compounds with potential pharmacological applications. These syntheses underline the compound's utility in creating diverse heterocyclic structures that could serve as key intermediates in drug discovery (Pokotylo, Zadorozhnii, Kiselev, Okhtina, & Kharchenko, 2019).